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Compound of Interest

Compound Name: Fupenzic acid

Cat. No.: B1180440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data of Fupenzic
acid, a pentacyclic triterpenoid with significant anti-inflammatory properties. The information is
compiled from seminal and recent studies, offering a detailed resource for researchers in
natural product chemistry, pharmacology, and drug development.

Introduction

Fupenzic acid, a diosphenol-type triterpene, was first isolated from the fruits of Rubus chingii
Hu.[1][2][3][4] Its structure has been elucidated as 2,19a-dihydroxy-3-oxo-urs-1,12-dien-28-oic
acid.[1][2][3][4] This compound has garnered interest due to its potential therapeutic
applications, particularly its anti-inflammatory effects. This guide presents its nuclear magnetic
resonance (NMR) and mass spectrometry (MS) data in a structured format, details the
experimental protocols for its characterization, and illustrates its mechanism of action.

Spectroscopic Data

The structural elucidation of Fupenzic acid has been primarily achieved through NMR and MS
techniques. The following tables summarize the key quantitative data.

NMR Spectroscopic Data

The H and 3C NMR spectral data are crucial for the structural confirmation of Fupenzic acid.
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Table 1: *H NMR Spectroscopic Data of Fupenzic Acid

Bosition Chemical Shift (6, Multiplicity Coupling Constant
ppm) (J, Hz)

1 7.10 S

2-OH 6.50 S

12 5.57 t 34

18 2.59 d 11.2

19 3.75 d 2.8

29 1.29 S

30 0.96 d 6.0

23 1.12 S

24 1.10 S

25 1.32 S

26 0.83 S

27 1.35 S

Table 2: 13C NMR Spectroscopic Data of Fupenzic Acid
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Chemical Shift (5,

Chemical Shift (5,

Position Position

ppm) ppm)
1 143.9 16 24.3
2 143.5 17 48.0
3 200.5 18 53.6
4 48.1 19 73.2
5 55.7 20 42.1
6 20.0 21 26.5
7 325 22 37.0
8 40.8 23 27.2
9 48.0 24 21.7
10 38.8 25 19.3
11 24.0 26 17.0
12 128.5 27 24.6
13 139.0 28 181.1
14 43.1 29 27.0
15 28.9 30 17.2

Mass Spectrometry (MS) Data

High-resolution mass spectrometry confirms the molecular formula and provides insights into

the fragmentation pattern of Fupenzic acid.

Table 3: Mass Spectrometry Data of Fupenzic Acid
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Technique lon Mode Observed m/z Molecular Formula
EIMS Positive 484 [M]* C30H440s5
HREIMS Positive 484.3188 C30H440s5

Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Fupenzic acid.

Isolation of Fupenzic Acid

Fupenzic acid is typically isolated from the fruits of Rubus chingii. The general procedure
involves:

Extraction: The air-dried and powdered fruits are extracted with methanol (MeOH) at room

temperature.

» Fractionation: The concentrated MeOH extract is suspended in water and partitioned
successively with petroleum ether, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

o Chromatography: The EtOAc-soluble fraction, which is rich in triterpenoids, is subjected to
repeated column chromatography on silica gel, MCI gel, and Sephadex LH-20.

 Purification: Final purification is achieved by semi-preparative High-Performance Liquid
Chromatography (HPLC) to yield pure Fupenzic acid.

NMR Spectroscopy

NMR spectra are recorded on a spectrometer, typically operating at 400 or 500 MHz for *H and
100 or 125 MHz for 13C.

o Sample Preparation: Samples are dissolved in deuterated chloroform (CDCIs) or deuterated
methanol (CDsOD).

 Internal Standard: Tetramethylsilane (TMS) is used as an internal standard.
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» Data Acquisition: Chemical shifts are reported in parts per million (ppm) relative to TMS.
Standard pulse sequences are used to acquire H, 3C, DEPT, COSY, HSQC, and HMBC
spectra for complete structural assignment.

Mass Spectrometry

Mass spectral data are obtained using an electron ionization mass spectrometer (EIMS) for
initial molecular weight determination and a high-resolution electron ionization mass
spectrometer (HREIMS) for accurate mass measurement and molecular formula confirmation.

 lonization Mode: Electron lonization (El) is commonly used.

e Analysis: The molecular ion peak [M]* is observed to determine the molecular weight. High-
resolution analysis provides the exact mass, which is used to deduce the elemental
composition.

Biological Activity and Signaling Pathway

Recent studies have highlighted the anti-inflammatory properties of Fupenzic acid.[5][6] It has
been shown to suppress the production of inflammatory mediators such as nitric oxide
synthase (NOS-2) and cyclooxygenase-2 (COX-2) by inhibiting the NF-kB signaling pathway.[5]
[6]

Experimental Workflow for Assessing Anti-inflammatory

Activity

The following diagram illustrates a typical workflow to investigate the anti-inflammatory effects

of Fupenzic acid.
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Workflow for in vitro anti-inflammatory assessment.
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NF-kB Signaling Pathway Inhibition by Fupenzic Acid

Fupenzic acid exerts its anti-inflammatory effect by targeting the canonical NF-kB signaling
pathway. The diagram below illustrates the proposed mechanism.
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Inhibition of the NF-kB signaling pathway by Fupenzic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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